Cas no 450343-72-3 (N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide)

• Product Name: N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide
• CAS No: 450343-72-3
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 6412799
• PubChem ID: 4622425
• Update Time: 2025-07-09

N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide
• 450343-72-3
• N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-methylbutanamide
• SR-01000569792-1
• AKOS016394340
• N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide
• N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-methylbutanamide
• F0541-1481
• SR-01000569792
• N-(2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide
• Butanamide, N-[2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3-methyl-

• Inchi： 1S/C18H23N3OS/c1-11(2)8-17(22)19-18-14-9-23-10-15(14)20-21(18)16-7-5-6-12(3)13(16)4/h5-7,11H,8-10H2,1-4H3,(H,19,22)
• InChI Key： GBFTWCMOUOSIAW-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(C)=C2C)N=C2CSCC2=1)(=O)CC(C)C

Computed Properties

• Exact Mass: 329.15618354g/mol
• Monoisotopic Mass: 329.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 559.0±50.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Additional information on N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide

Professional Introduction to N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-methylbutanamide (CAS No. 450343-72-3)

N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 450343-72-3, represents a unique molecular architecture that combines a thieno[3,4-c]pyrazole core with a 2,3-dimethylphenyl substituent and a 3-methylbutanamide moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The thieno[3,4-c]pyrazole scaffold is a heterocyclic system that has been extensively studied for its potential biological activities. Thieno[3,4-c]pyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the design of therapeutic agents. The presence of the 2,3-dimethylphenyl group in N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide introduces additional functional properties that can influence its pharmacokinetic behavior and binding affinity to biological targets.

The 3-methylbutanamide moiety is another critical component of this compound that contributes to its overall chemical profile. Amides are well-known for their role in drug design due to their versatility in forming hydrogen bonds and their ability to modulate the solubility and bioavailability of molecules. In the context of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide, the 3-methylbutanamide group may serve as a key pharmacophore that interacts with specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of complex organic molecules like N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide. These techniques have been instrumental in predicting how such compounds might interact with various enzymes and receptors in the body. For instance, studies have shown that thieno[3,4-c]pyrazoles can exhibit inhibitory effects on certain kinases and other enzymes involved in cancer pathways. The dimethylphenyl substituent may further enhance these interactions by providing additional binding sites or by modulating the electronic properties of the molecule.

In addition to its potential role in oncology research, N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide has also been explored for its antimicrobial properties. The structural features of this compound suggest that it may be able to disrupt bacterial cell membranes or inhibit key metabolic pathways in microorganisms. This makes it a promising candidate for the development of novel antibiotics or antifungal agents. Recent studies have demonstrated that thieno[3,4-c]pyrazole derivatives can exhibit significant antimicrobial activity against various pathogens.

The synthesis of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions and the use of specialized reagents to ensure high yield and purity. Researchers have employed advanced catalytic methods and transition metal complexes to facilitate key transformations in the synthesis process. These methodologies not only enhance efficiency but also contribute to the scalability of the synthesis process for future industrial applications.

The pharmacological evaluation of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-methylbutanamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with various biological targets, including enzymes and receptors relevant to inflammation and pain management. These findings suggest that this compound may have therapeutic potential in conditions such as arthritis or neuropathic pain. In vivo studies have further supported these observations by demonstrating favorable pharmacokinetic properties and evidence of target engagement.

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The future prospects for N - 22 (23 dim eth yl phen y l ) - Z H , 44 H , 66 H -th i en o [ 33 , 44 - c ] py ra z ol - 33 yI - 33 me thy l but an am ide are promising，with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions，pharmaceutical companies，and biotechnology firms are essential for advancing this field。By leveraging cutting-edge technologies and interdisciplinary approaches，researchers can unlock the full potential of this compound and develop innovative treatments for various diseases.